Cas no 550345-60-3 (1,2-Ethanediamine, N1-(5-bromo-2-pyrimidinyl)-N2-methyl-)
550345-60-3 structure
Product Name:1,2-Ethanediamine, N1-(5-bromo-2-pyrimidinyl)-N2-methyl-
CAS No:550345-60-3
MF:C7H11BrN4
MW:231.093039751053
CID:2117022
Update Time:2023-08-04
1,2-Ethanediamine, N1-(5-bromo-2-pyrimidinyl)-N2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- N1-(5-bromo-2-pyrimidinyl)-N2-methyl-1,2-Ethanediamine
- VACDENJMSGOBGB-UHFFFAOYSA-N
- 1,2-Ethanediamine, N1-(5-bromo-2-pyrimidinyl)-N2-methyl-
- 5-bromo-N-[2-(methylamino)ethyl]pyrimidin-2-amine
- N-(5-bromo-pyrimidin-2-yl)-N'-methyl-ethane-1,2-diamine
-
- Inchi: 1S/C7H11BrN4/c1-9-2-3-10-7-11-4-6(8)5-12-7/h4-5,9H,2-3H2,1H3,(H,10,11,12)
- InChI Key: VACDENJMSGOBGB-UHFFFAOYSA-N
- SMILES: BrC1C=NC(=NC=1)NCCNC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 114
- Topological Polar Surface Area: 49.8
1,2-Ethanediamine, N1-(5-bromo-2-pyrimidinyl)-N2-methyl- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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